Cas no 894095-98-8 (beta-D-glucuronide-pNP-carbonate)

• Product Name: beta-D-glucuronide-pNP-carbonate
• CAS No: 894095-98-8
• MF: C₄₅H₄₃N₃O₁₈
• MW: 913.8322
• CID: 4745224
• PubChem ID: 59816534
• Update Time: 2025-07-22

beta-D-glucuronide-pNP-carbonate Chemical and Physical Properties

Names and Identifiers

• beta-D-glucuronide-pNP-carbonate
• methyl (2S,3S,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-({[(4-nitrophenoxy)carbonyl]oxy}methyl)phenoxy}oxane-2-carboxylate
• -D-glucuronide-pNP-carbonate
• methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoylamino]-4-[(4-nitrophenoxy)carbonyloxymethyl]phenoxy]oxane-2-carboxylate
• AKOS040758437
• CS-0128252
• ??-D-glucuronide-pNP-carbonate
• G16428
• 894095-98-8
• b-D-Glucopyranosiduronic acid,2-[[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-oxopropyl]amino]-4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]phenyl, methyl ester,2,3,4-triacetate
• (2S,3R,4S,5S,6S)-2-(2-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-4-((((4-nitrophenoxy)carbonyl)oxy)methyl)phenoxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• SCHEMBL2530733
• HY-136329
• A-D-glucuronide-pNP-carbonate
• (2S,3S,4S,5R,6S)-methyl-6-(2-(3-((Fmoc-amino)propanamido)-4-PNP-3,4,5-triacetoxy-tetrahydro-2H-pyran-2-carboxylate

• Inchi： 1S/C45H43N3O18/c1-24(49)61-38-39(62-25(2)50)41(63-26(3)51)43(66-40(38)42(53)58-4)65-36-18-13-27(22-60-45(55)64-29-16-14-28(15-17-29)48(56)57)21-35(36)47-37(52)19-20-46-44(54)59-23-34-32-11-7-5-9-30(32)31-10-6-8-12-33(31)34/h5-18,21,34,38-41,43H,19-20,22-23H2,1-4H3,(H,46,54)(H,47,52)/t38-,39-,40-,41+,43+/m0/s1
• InChI Key： DMGQNZOORDYDEZ-LELKPENRSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C(=O)OC([H])([H])[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC1C([H])=C([H])C(C([H])([H])OC(=O)OC2C([H])=C([H])C(=C([H])C=2[H])[N+](=O)[O-])=C([H])C=1N([H])C(C([H])([H])C([H])([H])N([H])C(=O)OC([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

• Exact Mass: 913.25416153g/mol
• Monoisotopic Mass: 913.25416153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• Rotatable Bond Count: 22
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 272

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on beta-D-glucuronide-pNP-carbonate

Comprehensive Analysis of beta-D-glucuronide-pNP-carbonate (CAS No. 894095-98-8): Applications and Innovations

The compound beta-D-glucuronide-pNP-carbonate (CAS No. 894095-98-8) is a specialized biochemical reagent widely utilized in enzymatic assays, diagnostic research, and pharmaceutical development. Its unique structure, combining a glucuronide moiety with a p-nitrophenyl (pNP) carbonate group, makes it a critical substrate for studying glucuronidase activity. This enzyme plays a pivotal role in drug metabolism, detoxification pathways, and biomarker detection, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for high-purity enzyme substrates like beta-D-glucuronide-pNP-carbonate has surged due to advancements in cancer diagnostics and microbiome research. Researchers frequently search for "glucuronidase substrates for cancer detection" or "pNP-carbonate derivatives in enzymatic assays," reflecting its relevance in cutting-edge science. The compound’s ability to release p-nitrophenol (pNP) upon enzymatic hydrolysis allows for colorimetric detection, a method favored for its simplicity and cost-effectiveness in high-throughput screening.

From an industrial perspective, beta-D-glucuronide-pNP-carbonate is instrumental in optimizing drug delivery systems. Its application in prodrug activation mechanisms—where inactive compounds are converted into active therapeutics—resonates with the growing interest in "targeted drug release technologies." Additionally, its role in glycosidase inhibition studies addresses emerging questions about gut microbiota modulation, a hot topic linked to metabolic health and immune regulation.

The synthesis and quality control of CAS No. 894095-98-8 adhere to stringent Good Manufacturing Practices (GMP), ensuring reproducibility for clinical research and in vitro diagnostics (IVD). Analytical techniques such as HPLC and mass spectrometry are employed to verify its purity, a key concern for users searching "how to validate glucuronide substrates." Furthermore, its stability under physiological conditions makes it suitable for long-term biomarker studies, another frequently queried subject in biomedical forums.

Innovations leveraging beta-D-glucuronide-pNP-carbonate extend to point-of-care testing (POCT) devices, where rapid enzymatic signal amplification is essential. This aligns with the global push for decentralized healthcare solutions, a trend amplified by post-pandemic demands. Searches for "enzymatic biosensors for home testing" highlight this intersection, underscoring the compound’s versatility beyond traditional lab settings.

Environmental scientists also explore glucuronide-based probes like 894095-98-8 to monitor water contamination via microbial activity. Such applications tie into broader discussions on "sustainable bioindicators," merging biochemical tools with ecological monitoring—a niche yet rapidly growing field.

In summary, beta-D-glucuronide-pNP-carbonate (CAS No. 894095-98-8) bridges multiple disciplines, from pharmacology to environmental science, driven by its robust enzymatic properties. Its integration into trending topics like AI-driven drug discovery and lab-on-a-chip technologies ensures continued relevance, making it a staple in both academic and industrial research pipelines.